Cas no 1804045-77-9 (4-Fluoro-3-methyl-5-nitrobenzyl bromide)

• Product Name: 4-Fluoro-3-methyl-5-nitrobenzyl bromide
• CAS No: 1804045-77-9
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 5007924
• Update Time: 2025-05-28

4-Fluoro-3-methyl-5-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methyl-5-nitrobenzyl bromide

• Inchi： 1S/C8H7BrFNO2/c1-5-2-6(4-9)3-7(8(5)10)11(12)13/h2-3H,4H2,1H3
• InChI Key： OQDFVDZUOMBJTO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=C(C)C=1)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Additional information on 4-Fluoro-3-methyl-5-nitrobenzyl bromide

Research Brief on 4-Fluoro-3-methyl-5-nitrobenzyl bromide (CAS: 1804045-77-9): Recent Advances and Applications

4-Fluoro-3-methyl-5-nitrobenzyl bromide (CAS: 1804045-77-9) is a halogenated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential in drug discovery, medicinal chemistry, and material science, owing to its unique chemical properties and reactivity.

In the context of drug discovery, 4-Fluoro-3-methyl-5-nitrobenzyl bromide has been utilized as a key building block for the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the development of potent kinase inhibitors, which showed promising activity against cancer cell lines. The compound's ability to undergo nucleophilic substitution reactions makes it an ideal candidate for functionalization, enabling the introduction of diverse pharmacophores.

Another notable application of 4-Fluoro-3-methyl-5-nitrobenzyl bromide lies in its role as a precursor for the synthesis of fluorescent probes and imaging agents. Researchers have exploited its nitro and bromo functional groups to design probes for detecting reactive oxygen species (ROS) in cellular environments. A recent study in Chemical Communications reported the development of a ROS-sensitive probe derived from this compound, which exhibited high selectivity and sensitivity in live-cell imaging experiments.

From a synthetic chemistry perspective, advancements in the preparation and purification of 4-Fluoro-3-methyl-5-nitrobenzyl bromide have been reported. A 2022 publication in Organic Process Research & Development detailed an optimized synthetic route that improved yield and scalability while minimizing byproduct formation. This progress is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical considerations.

In conclusion, 4-Fluoro-3-methyl-5-nitrobenzyl bromide (CAS: 1804045-77-9) continues to be a valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, probe development, and material science, with recent studies underscoring its versatility and potential. Future research is expected to explore its utility in emerging areas such as targeted drug delivery and bioorthogonal chemistry, further expanding its impact on the field.